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These application notes provide an overview and detailed protocols for the principal

ignitability tests for upholstered furniture materials. The methodologies outlined are based on

internationally recognized standards and are essential for assessing the fire safety of furniture

components.

Introduction to Ignitability Testing
Ignitability testing of upholstered furniture is a critical process to ensure consumer safety and

meet regulatory requirements. These tests evaluate how materials used in furniture, such as

fabrics, fillings, and barriers, respond to various ignition sources, from a smoldering cigarette to

a small open flame. The primary goal is to minimize the risk of fire incidents, thereby protecting

lives and property.[1][2] Regulations and standards for furniture flammability vary by region,

with prominent standards established in the United States, the European Union, and the United

Kingdom.

Key Ignitability Testing Standards
Several key standards are used globally to assess the flammability of upholstered furniture.

These include:

16 CFR Part 1640: The mandatory standard for the flammability of upholstered furniture in

the United States, which incorporates the testing requirements of California Technical
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Bulletin 117-2013.[3]

California Technical Bulletin 117-2013 (TB 117-2013): A smolder resistance test for cover

fabrics, barrier materials, and resilient filling materials.[4][5][6][7]

NFPA 260: A standard that measures the fire resistance of upholstered furniture components

when exposed to a smoldering cigarette.[1][2][8][9]

EN 1021-1 & EN 1021-2: European standards that assess the ignitability of upholstered

furniture from a smoldering cigarette (Part 1) and a match flame equivalent (Part 2).[3][10]

[11][12][13]

BS 5852: A British standard that uses a series of ignition sources, including smoldering

cigarettes, gas flames, and wooden cribs (such as Crib 5), to assess the ignitability of

upholstered seating.[10][14][15][16]

ASTM E1354 (Cone Calorimeter): A test method that measures the heat release rate and

other flammability characteristics of materials when exposed to radiant heat.[17][18][19][20]

[21][22][23]

Quantitative Data Summary
The following table summarizes the key quantitative data and pass/fail criteria for the discussed

ignitability testing protocols.
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Test Standard Ignition Source
Key Quantitative
Measurements &
Observations

Typical Pass/Fail
Criteria

CA TB 117-2013
Smoldering Cigarette

(SRM 1196)

Vertical Char Length

(inches/mm),

Smoldering Duration

(minutes), Transition

to Open Flaming

No continued

smoldering after 45

minutes; Vertical char

length ≤ 1.8 inches

(45 mm); No transition

to open flaming.[4][7]

[24]

NFPA 260 Smoldering Cigarette

Char Length

(inches/mm), Obvious

Ignition

Classification as Class

I or Class II based on

char length (e.g.,

Class I: char length ≤

1.75 inches).[1][8]

EN 1021-1 Smoldering Cigarette

Progressive

Smoldering, Flaming

Combustion

No progressive

smoldering or flaming

within the 60-minute

test duration.[3][13]

EN 1021-2

Match Flame

Equivalent (Butane

Flame)

Flaming Combustion

Duration (seconds)

Flaming combustion

must cease within 120

seconds after removal

of the ignition source.

[3][10]

BS 5852:2006 (Crib 5)
Wooden Crib (Ignition

Source 5)

Flaming Duration

(minutes), Smoldering

Duration (minutes),

Evidence of Charring

No flaming for more

than 10 minutes after

ignition; No

smoldering for more

than 60 minutes;

Charring does not

extend more than 100

mm in any direction

(upwards excluded).

[14][16][25][26]
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ASTM E1354

Radiant Heat (e.g., 35

or 50 kW/m²) & Spark

Ignitor

Time to Ignition (s),

Peak Heat Release

Rate (kW/m²),

Average Heat

Release Rate

(kW/m²), Total Heat

Released (MJ/m²),

Mass Loss Rate (g/s),

Specific Extinction

Area (m²/kg)

Varies by regulation

and application. For

example, some codes

may specify a

maximum peak heat

release rate (e.g., <

65-100 kW/m²) and a

maximum 2-minute

total heat release

(e.g., < 65-100

kW*min/m²).[17][18]

[21][22]

Experimental Protocols
California Technical Bulletin 117-2013: Smolder
Resistance Test
Objective: To determine the smolder resistance of upholstered furniture components when

exposed to a smoldering cigarette.

Methodology:

Specimen Preparation:

Prepare miniature cushions using the test cover fabric over a standard filling material.

Vertical cushions typically measure 8" x 8" x 2", and horizontal cushions measure 8" x 5" x

2".[4]

Condition the specimens in a controlled environment.

Test Apparatus:

A test rig that forms a crevice between a vertical and a horizontal cushion.

Standardized cigarettes (SRM 1196).
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Sheeting material to cover the cigarette.

Procedure:

Place a lighted cigarette in the crevice formed by the vertical and horizontal cushions.[4][6]

Cover the cigarette with the sheeting material to ensure contact.[6]

Allow the cigarette to burn its entire length. The test duration is typically 45 minutes if

smoldering is not progressive.[4][6]

Observe for continued smoldering, the development of char, and any transition to open

flame.

After the test, carefully remove the cigarette remnants.

Data Collection and Analysis:

Measure the maximum vertical char length on the cover fabric.[4]

Record if the specimen continues to smolder after 45 minutes or transitions to open flame.

A material passes if three initial mock-up specimens meet the pass criteria. If one fails, the

test is repeated on three additional specimens.[4][24]

BS 5852:2006 – Ignition Source 5 (Crib 5) Test
Objective: To assess the ignitability of an upholstered seating composite when subjected to a

flaming wooden crib ignition source.

Methodology:

Specimen Preparation:

Construct a test composite using the actual cover fabric and filling material on a test rig

that simulates a chair seat and back at a 90° angle.[16]

Condition the test assembly in a controlled atmosphere.
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Test Apparatus:

A test cabinet with a calibrated airflow.

A wooden crib (Ignition Source 5), which is a small, lattice-like structure of wood planks.

[26]

Lint is attached to the bottom of the crib, and a non-flammable liquid (propan-2-ol) is

added to aid ignition.[26]

Procedure:

Place the prepared crib at the junction of the seat and back of the test rig.

Ignite the crib with a match.[26]

Observe the specimen for flaming and smoldering on both the cover and interior material.

Data Collection and Analysis:

Record the duration of any flaming and smoldering.

Measure the extent of char damage in all directions.

The composite passes if flaming ceases within 10 minutes, smoldering stops within 60

minutes, and the char damage does not exceed the specified limits.[14][16][25]

ASTM E1354: Cone Calorimeter Test
Objective: To measure the heat release rate and other fire-test-response characteristics of

materials exposed to a controlled level of radiant heat.[17][18][20]

Methodology:

Specimen Preparation:

Prepare flat specimens, typically 100mm x 100mm, with a maximum thickness of 50mm.

[17]
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The specimens should be representative of the end-use product.

Condition the specimens to a constant weight at 23°C and 50% relative humidity.[17]

Wrap the back and edges of the specimen in aluminum foil.[17]

Test Apparatus:

A cone calorimeter, which includes a conical-shaped radiant heater, a load cell for

measuring mass loss, a spark ignitor, and an exhaust system with gas analysis and smoke

measurement capabilities.[17][18]

Procedure:

Calibrate the equipment and set the desired heat flux (commonly 35 or 50 kW/m²).[17]

Place the prepared specimen on the load cell under the conical heater.

Position the spark ignitor over the specimen surface to ignite the pyrolysis gases.

The test continues until flaming ceases or for a predetermined duration (e.g., 60 minutes).

[17]

Data Collection and Analysis:

Continuously measure and record the following parameters:

Time to sustained ignition.[18]

Mass loss rate.[18]

Oxygen concentration in the exhaust gas to calculate the heat release rate.[21]

Smoke obscuration.[21]

From these measurements, calculate the peak and average heat release rates, total heat

released, effective heat of combustion, and specific extinction area.[17][18]
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Caption: General workflow for upholstered furniture ignitability testing.
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Caption: Relationship between key ignitability testing standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b1175610#ignitability-testing-protocols-for-
upholstered-furniture-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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